Cas no 1233705-32-2 (5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine)
1233705-32-2 structure
Product Name:5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
CAS No:1233705-32-2
MF:C11H12ClN3O
MW:237.685481071472
CID:2114690
Update Time:2023-11-19
5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
- TWGZIFZMKVPTBA-UHFFFAOYSA-N
- CID 86659957
- Pyridine, 2-chloro-5-[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]-
-
- Inchi: 1S/C11H12ClN3O/c1-11(2,3)10-14-9(15-16-10)7-4-5-8(12)13-6-7/h4-6H,1-3H3
- InChI Key: TWGZIFZMKVPTBA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C1=NOC(C(C)(C)C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.213±0.06 g/cm3(Predicted)
- Boiling Point: 360.9±52.0 °C(Predicted)
- pka: -3.42±0.10(Predicted)
5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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